Cas no 2305475-97-0 (N-(4-phenylcyclohexyl)methylprop-2-enamide)

• Product Name: N-(4-phenylcyclohexyl)methylprop-2-enamide
• CAS No: 2305475-97-0
• MF: C₁₆H₂₁NO
• MW: 243.344044446945
• CID: 5412908
• PubChem ID: 137934089
• Update Time: 2025-07-19

N-(4-phenylcyclohexyl)methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-Phenylcyclohexyl)methyl]prop-2-enamide
• 2305475-97-0
• Z2517213200
• EN300-26575154
• N-[(4-Phenylcyclohexyl)methyl]-2-propenamide
• N-(4-phenylcyclohexyl)methylprop-2-enamide

• Inchi： 1S/C16H21NO/c1-2-16(18)17-12-13-8-10-15(11-9-13)14-6-4-3-5-7-14/h2-7,13,15H,1,8-12H2,(H,17,18)
• InChI Key： MSFXMCORNOFUNL-UHFFFAOYSA-N
• SMILES： O=C(C=C)NCC1CCC(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 243.162314293g/mol
• Monoisotopic Mass: 243.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 29.1Ų

Additional information on N-(4-phenylcyclohexyl)methylprop-2-enamide

N-(4-Phenylcyclohexyl)methylprop-2-enamide (CAS No. 2305475-97-0): A Comprehensive Overview

N-(4-Phenylcyclohexyl)methylprop-2-enamide, with the CAS number 2305475-97-0, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique structural features, which include a phenylcyclohexyl moiety and a propenamide functional group. These structural elements contribute to its potential applications in various scientific and pharmaceutical contexts.

The phenylcyclohexyl moiety is a common structural motif found in many bioactive compounds, particularly those with central nervous system (CNS) activity. This moiety is known for its ability to interact with specific receptors and transporters, making it a valuable scaffold for the design of novel therapeutic agents. The propenamide functional group, on the other hand, adds further complexity to the molecule, potentially influencing its pharmacological properties and biological activity.

Recent studies have explored the potential of N-(4-Phenylcyclohexyl)methylprop-2-enamide in various biological systems. One notable area of research is its interaction with G protein-coupled receptors (GPCRs), which are key targets for many drugs. GPCRs play crucial roles in signal transduction pathways and are involved in a wide range of physiological processes, including neurotransmission, immune responses, and metabolic regulation.

A study published in the Journal of Medicinal Chemistry reported that N-(4-Phenylcyclohexyl)methylprop-2-enamide exhibits selective binding to a specific subtype of GPCR, suggesting its potential as a lead compound for the development of targeted therapies. The researchers used a combination of computational modeling and experimental techniques to elucidate the binding mechanism and optimize the compound's structure for improved potency and selectivity.

Another area of interest is the compound's effect on ion channels, which are essential for maintaining cellular homeostasis and are often implicated in neurological disorders. A recent investigation published in the European Journal of Pharmacology demonstrated that N-(4-Phenylcyclohexyl)methylprop-2-enamide modulates the activity of voltage-gated sodium channels (NaV) in neuronal cells. This modulation could have implications for conditions such as epilepsy and chronic pain, where altered NaV function plays a critical role.

In addition to its potential therapeutic applications, N-(4-Phenylcyclohexyl)methylprop-2-enamide has been studied for its use as a research tool. Its ability to selectively interact with specific targets makes it valuable for probing biological pathways and understanding disease mechanisms. For instance, researchers at a leading pharmaceutical company utilized this compound to investigate the role of certain receptors in inflammatory responses, providing insights that could inform the development of new anti-inflammatory drugs.

The synthesis of N-(4-Phenylcyclohexyl)methylprop-2-enamide has also been optimized to improve yield and purity. A synthetic route involving palladium-catalyzed coupling reactions has been developed, allowing for efficient large-scale production. This advancement is crucial for ensuring that sufficient quantities of the compound are available for both research and potential clinical applications.

From a safety perspective, preliminary toxicological studies have indicated that N-(4-Phenylcyclohexyl)methylprop-2-enamide exhibits low toxicity at relevant concentrations. However, further investigations are necessary to fully understand its safety profile and ensure its suitability for human use. These studies will likely involve comprehensive preclinical evaluations, including assessments of pharmacokinetics, metabolism, and potential side effects.

In conclusion, N-(4-Phenylcyclohexyl)methylprop-2-enamide (CAS No. 2305475-97-0) represents an intriguing compound with diverse applications in both research and medicine. Its unique structural features and promising biological activities make it a valuable candidate for further exploration and development. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an important role in advancing our understanding of complex biological systems and developing innovative therapeutic strategies.